Cas no 1337879-62-5 (7-Bromo-4-methoxy-1H-indazole)

• Product Name: 7-Bromo-4-methoxy-1H-indazole
• CAS No: 1337879-62-5
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD22380217
• CID: 2601157
• PubChem ID: 76846162
• Update Time: 2025-06-28

7-Bromo-4-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-methoxy-1H-indazole
• 7-Bromo-4-methoxyindazole
• 1h-indazole,7-bromo-4-methoxy-
• SY038408
• F31202
• Z3242699560
• AC-29621
• CS-0102600
• MFCD22380217
• SCHEMBL18512236
• CS-12140
• 1337879-62-5
• AKOS023399875
• EN300-3203168
• DB-129595
• 7-bromo-4-methoxy-2H-indazole

• MDL： MFCD22380217
• Inchi： 1S/C8H7BrN2O/c1-12-7-3-2-6(9)8-5(7)4-10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： ASEVEOJGLPLZRP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=NNC=21)OC

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.678±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),

Additional information on 7-Bromo-4-methoxy-1H-indazole

Introduction to 7-Bromo-4-methoxy-1H-indazole (CAS No. 1337879-62-5)

7-Bromo-4-methoxy-1H-indazole (CAS No. 1337879-62-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This indazole derivative is characterized by its unique structural features, which include a bromine atom at the 7-position and a methoxy group at the 4-position. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 7-Bromo-4-methoxy-1H-indazole can be represented as C₉H₈BrN₂O. The presence of the bromine atom and the methoxy group imparts specific electronic and steric properties that influence its reactivity and biological interactions. The indazole core, a heterocyclic aromatic compound, is known for its ability to form stable complexes with various biomolecules, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 7-Bromo-4-methoxy-1H-indazole in various therapeutic areas. One notable application is in the development of anticancer agents. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 7-Bromo-4-methoxy-1H-indazole has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-Bromo-4-methoxy-1H-indazole have also been studied to evaluate its suitability for clinical use. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and shows good bioavailability. It also demonstrates low toxicity in animal models, which supports its potential for further development as a therapeutic agent.

To further explore the therapeutic potential of 7-Bromo-4-methoxy-1H-indazole, several analogs have been synthesized and evaluated. These analogs vary in their substituents at different positions on the indazole ring, leading to differences in their biological activities. For example, replacing the bromine atom with other halogens or functional groups can modulate the compound's potency and selectivity for specific targets.

Clinical trials are currently underway to assess the safety and efficacy of 7-Bromo-4-methoxy-1H-indazole in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. However, more extensive studies are needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 7-Bromo-4-methoxy-1H-indazole (CAS No. 1337879-62-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.